Cas no 178311-72-3 (1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine)

1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine structure
178311-72-3 structure
Product Name:1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine
CAS No:178311-72-3
MF:C8H17N3O2S
MW:219.304480314255
MDL:MFCD31560176
CID:2664099
PubChem ID:21197670
Update Time:2025-04-21

1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Azetidinyl)-4-(mesyl)piperazine 2HCl
    • 1-(3-AZETIDINYL)-4-(METHYLSULFONYL)-PIPERAZINE
    • EN300-712131
    • 1-(Azetidin-3-yl)-4-(methylsulfonyl)piperazine
    • SCHEMBL6955528
    • 1-(azetidin-3-yl)-4-methanesulfonylpiperazine
    • 178311-72-3
    • AKOS012290969
    • 1-(Azetidin-3-yl)-4-methylsulfonylpiperazine
    • 1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine
    • MDL: MFCD31560176
    • Inchi: 1S/C8H17N3O2S/c1-14(12,13)11-4-2-10(3-5-11)8-6-9-7-8/h8-9H,2-7H2,1H3
    • InChI Key: LXDRMDLRLWNIDN-UHFFFAOYSA-N
    • SMILES: S(C)(N1CCN(CC1)C1CNC1)(=O)=O

Computed Properties

  • Exact Mass: 219.10414797Da
  • Monoisotopic Mass: 219.10414797Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 61Ų

1-(3-Azetidinyl)-4-(methylsulfonyl)-piperazine Pricemore >>

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Enamine
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1-(azetidin-3-yl)-4-methanesulfonylpiperazine
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Advanced ChemBlocks
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